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Abstract
6-Bromohex-5-en-1-ol is a bifunctional organic molecule containing both a primary alcohol

and a vinyl bromide moiety. This unique combination of functional groups makes it a potentially

valuable building block in organic synthesis, offering multiple avenues for chemical

modification. Its structure is amenable to a variety of transformations, including oxidation,

esterification, and cross-coupling reactions, suggesting its utility in the synthesis of complex

molecular architectures relevant to pharmaceutical and materials science research. This

technical guide provides a comprehensive review of the synthesis, potential reactions, and

applications of 6-bromohex-5-en-1-ol, supported by detailed hypothetical experimental

protocols and characterization data. Due to a lack of specific published literature on this

compound, the synthetic routes and spectroscopic data presented herein are based on

established chemical principles and data from analogous structures.

Introduction
The strategic incorporation of halogenated alkenes and primary alcohols into molecular

scaffolds is a cornerstone of modern organic synthesis. The vinyl bromide group serves as a

versatile handle for carbon-carbon bond formation through various cross-coupling reactions,

while the primary alcohol allows for the introduction of diverse functionalities through oxidation,
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etherification, or esterification. 6-Bromohex-5-en-1-ol (CAS No. 919800-95-6), with its C6

backbone, offers a flexible spacer element, making it an attractive synthon for the construction

of larger, more complex molecules. This document aims to provide a detailed overview of this

compound for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 6-bromohex-5-en-1-ol is presented in the

table below. These values are calculated based on its chemical structure.

Property Value

CAS Number 919800-95-6

Molecular Formula C₆H₁₁BrO

Molecular Weight 179.05 g/mol

Appearance Colorless to pale yellow liquid (predicted)

Boiling Point Not reported

Density Not reported

Solubility
Soluble in common organic solvents (e.g.,

dichloromethane, ethyl acetate, THF)

Synthesis of 6-Bromohex-5-en-1-ol
While a specific, peer-reviewed synthesis of 6-bromohex-5-en-1-ol has not been prominently

reported, a plausible and efficient synthetic route can be designed based on well-established

organic transformations. A logical two-step approach involves the hydroboration-oxidation of a

terminal alkyne followed by a hydrobromination/radical bromination of the resulting terminal

alkene. A detailed hypothetical protocol is provided below.

Synthetic Scheme
Caption: Proposed synthetic pathway to 6-bromohex-5-en-1-ol.

Detailed Experimental Protocols
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Step 1: Synthesis of Hex-5-en-1-ol from 5-Hexyn-1-ol

Materials: 5-Hexyn-1-ol, 9-Borabicyclo[3.3.1]nonane (9-BBN) solution (0.5 M in THF),

Tetrahydrofuran (THF, anhydrous), Sodium hydroxide (NaOH) solution (3 M), Hydrogen

peroxide (H₂O₂, 30% aqueous solution), Diethyl ether, Saturated aqueous sodium chloride

(brine), Anhydrous magnesium sulfate (MgSO₄).

Procedure:

To a dry 250 mL round-bottom flask under an argon atmosphere, add 5-hexyn-1-ol (5.0 g,

51 mmol).

Dissolve the alkyne in anhydrous THF (50 mL).

Cool the solution to 0 °C in an ice bath.

Slowly add 0.5 M 9-BBN in THF (112 mL, 56 mmol) via a dropping funnel over 30 minutes,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4 hours.

Cool the reaction mixture back to 0 °C and slowly add 3 M NaOH solution (20 mL).

Carefully add 30% H₂O₂ (20 mL) dropwise, ensuring the temperature does not exceed 20

°C.

Stir the mixture at room temperature for 1 hour.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine (50 mL).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography (silica gel, ethyl

acetate/hexanes gradient) to afford hex-5-en-1-ol as a colorless oil.
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Step 2: Synthesis of 6-Bromohex-5-en-1-ol from Hex-5-en-1-ol

Materials: Hex-5-en-1-ol, N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN), Carbon

tetrachloride (CCl₄, anhydrous), Dichloromethane, Saturated aqueous sodium bicarbonate

solution, Saturated aqueous sodium thiosulfate solution, Brine, Anhydrous sodium sulfate

(Na₂SO₄).

Procedure:

In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve hex-5-en-1-ol

(2.0 g, 20 mmol) in anhydrous CCl₄ (40 mL).

Add NBS (3.74 g, 21 mmol) and a catalytic amount of AIBN (164 mg, 1 mmol).

Heat the mixture to reflux and irradiate with a 250W lamp for 2 hours. Monitor the reaction

by TLC.

Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

Wash the filtrate with saturated aqueous sodium bicarbonate solution (20 mL) and then

with saturated aqueous sodium thiosulfate solution (20 mL).

Wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes

gradient) to yield 6-bromohex-5-en-1-ol.

Spectroscopic Characterization (Hypothetical Data)
The following table summarizes the expected spectroscopic data for 6-bromohex-5-en-1-ol
based on its structure and known chemical shifts for similar compounds.
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Technique Expected Data

¹H NMR (400 MHz, CDCl₃)

δ 6.25 (dt, 1H, J = 13.9, 7.1 Hz, H-5), 6.05 (d,

1H, J = 13.9 Hz, H-6), 3.68 (t, 2H, J = 6.5 Hz, H-

1), 2.20 (q, 2H, J = 7.1 Hz, H-4), 1.65-1.55 (m,

2H, H-2), 1.50-1.40 (m, 2H, H-3).

¹³C NMR (100 MHz, CDCl₃)
δ 135.5 (C-5), 108.0 (C-6), 62.5 (C-1), 32.0 (C-

4), 31.5 (C-2), 25.0 (C-3).

FT-IR (neat)

ν (cm⁻¹) 3350 (br, O-H), 3080, 2940, 2860 (C-

H), 1640 (C=C), 910 (vinyl C-H bend), 650 (C-

Br).

Mass Spec. (EI)
m/z (%) 179/181 ([M]⁺), 100 ([M-Br]⁺), 81, 67,

55.

Potential Reactions and Applications
6-Bromohex-5-en-1-ol is a versatile synthetic intermediate. The vinyl bromide functionality is

particularly useful for palladium-catalyzed cross-coupling reactions, while the primary alcohol

can be readily functionalized.

Reaction Scheme
Caption: Potential reaction pathways for 6-bromohex-5-en-1-ol.

Applications in Drug Discovery and Natural Product
Synthesis
The ability to introduce complex carbon skeletons via the vinyl bromide handle, coupled with

the functionalization potential of the alcohol, makes 6-bromohex-5-en-1-ol a promising

building block in medicinal chemistry and natural product synthesis. For instance, it could be

employed in the synthesis of long-chain unsaturated alcohols, which are components of

various natural products with interesting biological activities. In drug discovery, this scaffold

could be used to generate libraries of compounds for screening, where the vinyl group allows

for late-stage diversification.
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Conclusion
6-Bromohex-5-en-1-ol represents a synthetically versatile, yet underexplored, chemical entity.

Its dual functionality provides a platform for a wide range of chemical transformations,

positioning it as a valuable tool for chemists in academia and industry. The hypothetical

synthetic routes and characterization data provided in this guide offer a solid foundation for

future research and application of this promising building block. Further experimental validation

is necessary to fully unlock the potential of 6-bromohex-5-en-1-ol in the development of novel

therapeutics and functional materials.

To cite this document: BenchChem. [6-Bromohex-5-en-1-ol: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12618760#literature-review-of-6-bromohex-5-en-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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